Cas no 851199-85-4 ((pyrimidin-2-yl)boronic acid)

(pyrimidin-2-yl)boronic acid Properties

Names and Identifiers

• Boronic acid,B-2-pyrimidinyl-
• Pyrimidin-2-ylboronic acid
• Boronic acid,B-2-pyrimidinyl
• Pyrimidine-2-boronic acid
• (pyrimidin-2-yl)boronic acid
• B-2-Pyrimidinylboronic acid (ACI)
• Boronic acid, 2-pyrimidinyl- (9CI)
• SY020063
• DB-076258
• pyrimidine boronic acid
• PYRIMIDIN-2-YLBORONICACID
• Boronic acid, 2-pyrimidinyl-
• 2-pyrimidineboronic acid
• MFCD08234612
• G64218
• SCHEMBL669294
• 851199-85-4
• EN300-152353
• AKOS006287655
• J-524143
• 2-pyrimidinyl boronic acid
• FXJZOUPFQNMFOR-UHFFFAOYSA-N
• PYRIMIDIN-2-YLBORONIC ACID
• DTXSID50623223
• +Expand

• MDL： MFCD08234612
• InChIKey： FXJZOUPFQNMFOR-UHFFFAOYSA-N
• Inchi： 1S/C4H5BN2O2/c8-5(9)4-6-2-1-3-7-4/h1-3,8-9H
• SMILES： OB(C1N=CC=CN=1)O

Computed Properties

• Exact Mass: 124.044408g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 124.044408g/mol
• Monoisotopic Mass: 124.044408g/mol
• Topological Polar Surface Area: 66.2Ų
• Heavy Atom Count: 9
• Complexity: 84.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: -1.84360
• PSA: 66.24000
• Boiling Point: 371.416 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 178.426 °C
• Density: 1.335